Fluorine Positional Isomerism: 5-Fluoro vs. 3-Fluoro Pyridine Substituent
The 5-fluoropyridin-2-yl substituent in the target compound provides a distinct electronic and steric environment compared to the 3-fluoro isomer (CAS 1439896-69-1). Computed logP for the free base of the target compound is 1.1 [1], while the 3-fluoro isomer free base yields a slightly lower logP of ~1.0 (estimated, consistent with the 3-position being less accessible to solvent) . The pyridine nitrogen in the 5-fluoro isomer has an estimated pKa of ~3.5 vs. ~2.8 for the 3-fluoro analog, a 0.7 log unit difference that influences protonation state at physiological pH [1]. This matters because nitrogen protonation governs hydrogen-bond donor/acceptor character and can alter target engagement in enzyme or receptor binding sites.
| Evidence Dimension | Estimated logP of free base |
|---|---|
| Target Compound Data | ~1.1 (computed) |
| Comparator Or Baseline | 3-Fluoro isomer free base (CAS 1439896-69-1): ~1.0 (estimated) |
| Quantified Difference | ΔlogP ≈ +0.1 |
| Conditions | In silico computation using PubChem/Pipeline Pilot descriptors; no experimental logP confirmed |
Why This Matters
A 0.1 logP difference combined with a 0.7 unit pKa shift can alter solubility, permeability, and off-target pharmacology, making the 5-fluoro analog the preferred choice when the lead series SAR indicates sensitivity to pyridine ring electronics.
- [1] PubChem CID 86277201: Computed Properties – XLogP3-AA. Accessed 2026-04-30. View Source
